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molecular formula C11H8FN3O2 B8395527 (5-Fluoro-2-nitrophenyl)pyridin-2-yl-amine

(5-Fluoro-2-nitrophenyl)pyridin-2-yl-amine

Cat. No. B8395527
M. Wt: 233.20 g/mol
InChI Key: NWTROJBLQKZFSI-UHFFFAOYSA-N
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Patent
US08653089B2

Procedure details

A mixture of (5-fluoro-2-nitrophenyl)pyridin-2-yl-amine (3.92 g, 17 mmol) in EtOAc (150 mL) was degassed with a stream of nitrogen prior to addition of 10% Pd/C (500 mg) and was stirred at RT under a hydrogen atmosphere for 18 h. The suspension was filtered through a phase separator and the filtrate concentrated in vacuo to afford the title compound as a black solid (3.5 g, quantitative).
Name
(5-fluoro-2-nitrophenyl)pyridin-2-yl-amine
Quantity
3.92 g
Type
reactant
Reaction Step One
Name
EtOAc
Quantity
150 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:15]([O-])=O)=[C:6]([NH:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][N:10]=2)[CH:7]=1>CCOC(C)=O>[F:1][C:2]1[CH:7]=[C:6]([NH:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][N:10]=2)[C:5]([NH2:15])=[CH:4][CH:3]=1

Inputs

Step One
Name
(5-fluoro-2-nitrophenyl)pyridin-2-yl-amine
Quantity
3.92 g
Type
reactant
Smiles
FC=1C=CC(=C(C1)NC1=NC=CC=C1)[N+](=O)[O-]
Name
EtOAc
Quantity
150 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at RT under a hydrogen atmosphere for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was degassed with a stream of nitrogen
ADDITION
Type
ADDITION
Details
to addition of 10% Pd/C (500 mg)
FILTRATION
Type
FILTRATION
Details
The suspension was filtered through a phase separator
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
FC=1C=C(C(=CC1)N)NC1=NC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g
YIELD: CALCULATEDPERCENTYIELD 101.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.